Cas no 179334-12-4 (Piperazin-1-yl-[4-(trifluoromethyl)phenyl]methanone)
Piperazin-1-yl-[4-(trifluoromethyl)phenyl]methanone is a synthetic organic compound featuring a piperazine moiety linked to a 4-(trifluoromethyl)phenyl carbonyl group. This structure imparts unique physicochemical properties, making it valuable in pharmaceutical and agrochemical research. The trifluoromethyl group enhances lipophilicity and metabolic stability, while the piperazine ring offers versatility as a pharmacophore for drug design. Its well-defined reactivity allows for further functionalization, facilitating the development of bioactive molecules. The compound is particularly useful in medicinal chemistry for targeting CNS and antimicrobial applications due to its balanced polarity and structural rigidity. High purity and consistent synthesis protocols ensure reliability for research and industrial use.
![Piperazin-1-yl-[4-(trifluoromethyl)phenyl]methanone structure](https://ossimg.kuujia.com/scimg/179500/179334-12-4x500.png)
179334-12-4 structure
Product Name:Piperazin-1-yl-[4-(trifluoromethyl)phenyl]methanone
CAS No:179334-12-4
MF:C12H13F3N2O
MW:258.239633321762
MDL:MFCD07392818
CID:1368734
PubChem ID:6489232
Update Time:2025-06-26
Piperazin-1-yl-[4-(trifluoromethyl)phenyl]methanone Chemical and Physical Properties
Names and Identifiers
-
- piperazin-1-yl-[4-(trifluoromethyl)phenyl]methanone
- AC1O5STR
- SureCN5373079
- CTK7F7003
- AG-C-70365
- 1-[4-(TRIFLUOROMETHYL)BENZOYL]PIPERAZINE
- Piperazin-1-yl-(4-trifluoromethyl-phenyl)-methanone
- 1-([4-(TRIFLUOROMETHYL)PHENYL]CARBONYL)PIPERAZINE
- DTXSID60424607
- MFCD07392818
- NCGC00334107-01
- DB-391184
- 1-Piperazinyl[4-(trifluoromethyl)phenyl]methanone
- SR-01000355198-1
- SCHEMBL5373079
- 179334-12-4
- EN300-31334
- SR-01000355198
- GS3291
- AB01326734-02
- QBTRUOBOJNFCSN-UHFFFAOYSA-N
- AKOS000125923
- piperazin-1-yl(4-(trifluoromethyl)phenyl)methanone
- Piperazin-1-yl-[4-(trifluoromethyl)phenyl]methanone
-
- MDL： MFCD07392818
- Inchi： 1S/C12H13F3N2O/c13-12(14,15)10-3-1-9(2-4-10)11(18)17-7-5-16-6-8-17/h1-4,16H,5-8H2
- InChI Key： QBTRUOBOJNFCSN-UHFFFAOYSA-N
- SMILES： FC(C1C=CC(=CC=1)C(N1CCNCC1)=O)(F)F
Computed Properties
- Exact Mass: 258.09800
- Monoisotopic Mass: 258.09799753g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 292
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 32.3Ų
Experimental Properties
- PSA: 32.34000
- LogP: 2.01750
Piperazin-1-yl-[4-(trifluoromethyl)phenyl]methanone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM335602-1g |
1-[4-(Trifluoromethyl)benzoyl]piperazine |
179334-12-4 | 95%+ | 1g |
$627 | 2021-08-18 | |
| Chemenu | CM335602-5g |
1-[4-(Trifluoromethyl)benzoyl]piperazine |
179334-12-4 | 95%+ | 5g |
$1692 | 2021-08-18 | |
| abcr | AB423414-1 g |
1-[4-(Trifluoromethyl)benzoyl]piperazine; . |
179334-12-4 | 1g |
€542.30 | 2023-04-24 | ||
| abcr | AB423414-5 g |
1-[4-(Trifluoromethyl)benzoyl]piperazine; . |
179334-12-4 | 5g |
€947.00 | 2023-04-24 | ||
| abcr | AB423414-10 g |
1-[4-(Trifluoromethyl)benzoyl]piperazine; . |
179334-12-4 | 10g |
€1330.40 | 2023-04-24 | ||
| Chemenu | CM335602-1g |
1-[4-(Trifluoromethyl)benzoyl]piperazine |
179334-12-4 | 95%+ | 1g |
$627 | 2022-09-01 | |
| Chemenu | CM335602-5g |
1-[4-(Trifluoromethyl)benzoyl]piperazine |
179334-12-4 | 95%+ | 5g |
$1692 | 2022-09-01 | |
| Enamine | EN300-31334-0.05g |
1-[4-(trifluoromethyl)benzoyl]piperazine |
179334-12-4 | 95.0% | 0.05g |
$84.0 | 2025-03-19 | |
| Enamine | EN300-31334-0.1g |
1-[4-(trifluoromethyl)benzoyl]piperazine |
179334-12-4 | 95.0% | 0.1g |
$124.0 | 2025-03-19 | |
| Enamine | EN300-31334-0.25g |
1-[4-(trifluoromethyl)benzoyl]piperazine |
179334-12-4 | 95.0% | 0.25g |
$178.0 | 2025-03-19 |
Piperazin-1-yl-[4-(trifluoromethyl)phenyl]methanone Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:179334-12-4)Piperazin-1-yl-[4-(trifluoromethyl)phenyl]methanone
Order Number:A1140347
Stock Status:in Stock
Quantity:1g/2g/10g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 22:50
Price ($):703.0/1134.0/2579.0
Email:sales@amadischem.com
Piperazin-1-yl-[4-(trifluoromethyl)phenyl]methanone Related Literature
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
179334-12-4 (Piperazin-1-yl-[4-(trifluoromethyl)phenyl]methanone) Related Products
- 94319-93-4(N-(2-aminoethyl)-4-(trifluoromethyl)benzamide hydrochloride)
- 179534-78-2(1-[2-(trifluoromethyl)benzoyl]piperazine)
- 10366-85-5(N,n-diethyl-3-(trifluoromethyl)benzamide)
- 352436-52-3(1-benzoyl-4-[2-(trifluoromethyl)benzyl]piperazine)
- 630125-94-9(Piperazine, 1-[3-amino-5-(trifluoromethyl)benzoyl]-4-ethyl-)
- 179334-14-6(1-3-(Trifluoromethyl)benzoylpiperazine)
- 205117-28-8(BENZAMIDE, N-(2-AMINOETHYL)-3,5-BIS(TRIFLUOROMETHYL)-)
- 857063-14-0(Benzamide, N-[2-(1-piperazinyl)ethyl]-4-(trifluoromethyl)-)
- 95725-04-5(Benzamide, N,N-diethyl-4-(trifluoromethyl)-)
- 853296-96-5(Piperazine, 1-[3-amino-5-(trifluoromethyl)benzoyl]-4-methyl-)
Recommended suppliers
Amadis Chemical Company Limited
(CAS:179334-12-4)Piperazin-1-yl-[4-(trifluoromethyl)phenyl]methanone
Purity:99%/99%/99%
Quantity:1g/2g/10g
Price ($):703.0/1134.0/2579.0